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Cat. No.: B13807955 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate solvent or reagent is a critical decision that can significantly impact experimental

outcomes. Isopropyl pentyl ether, a member of the broader class of aliphatic ethers, presents

a unique set of properties that warrant its consideration for various research applications. This

technical guide provides a comprehensive overview of the commercial availability, technical

specifications, applications, and safety protocols associated with isopropyl pentyl ether and

its key isomers, empowering researchers to make informed decisions in their work.

Unraveling the Isomers: Isopropyl Pentyl Ether and
Its Relatives
The term "isopropyl pentyl ether" can be ambiguous, as it may refer to several structural

isomers. It is crucial for researchers to specify the exact isomer required for their application, as

physicochemical properties and reactivity can vary significantly. The most prominent isomers

include:

Isopropyl Pentyl Ether (1-propan-2-yloxypentane): This is the straight-chain isomer with the

CAS number 5756-37-6.[1]

Isopropyl tert-Pentyl Ether (2-methyl-2-propan-2-yloxybutane): Also known as tert-amyl

isopropyl ether, this branched isomer is a subject of research, particularly in the context of

fuel additives.[2][3]
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Isopentyl Isopropyl Ether (1-isopropoxy-3-methylbutane): Another branched isomer with

distinct properties.

This guide will focus on these key isomers, providing specific data where available and general

principles applicable to the broader class of isopropyl pentyl ethers.

Commercial Availability and Procurement
Research-grade isopropyl pentyl ether and its isomers are available from several chemical

suppliers. When procuring these ethers, it is essential to consider the purity and the presence

of stabilizers, which are often added to inhibit peroxide formation.

Isomer CAS Number Potential Suppliers Purity Grades

Isopropyl Pentyl Ether 5756-37-6 A2B Chem[4] Research Grade

Isopropyl tert-Pentyl

Ether
17348-59-3

Biosynth, Santa Cruz

Biotechnology, BOC

Sciences, Axios

Research

≥95%

Isopropyl Propyl Ether
Not a pentyl ether, but

closely related

Toronto Research

Chemicals (via Fisher

Scientific)[5]

Research Grade

Di-iso-propyl Ether 108-20-3

Sdfine, Fisher

Scientific[6], Sapphire

North America[7]

Laboratory Reagent,

Analytical Reagent

Researchers should always request and review the Certificate of Analysis (CoA) from the

supplier to confirm the identity, purity, and any additives in the specific lot they are purchasing.

Technical Specifications and Physicochemical
Properties
Understanding the physical and chemical properties of isopropyl pentyl ether is fundamental

to its effective use in the laboratory.
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Property
Isopropyl Pentyl
Ether

Isopropyl tert-
Pentyl Ether

General Ether
Characteristics

Molecular Formula C₈H₁₈O[1] C₈H₁₈O[2] R-O-R'

Molecular Weight 130.23 g/mol [1] 130.23 g/mol [2] Varies

Boiling Point
Data not readily

available
~120 °C (estimated)

Generally low to

moderate

Density
Data not readily

available

Data not readily

available

Typically less than

water

Solubility in Water Low Low Low

Solubility in Organic

Solvents
Miscible Miscible

Miscible with most

organic solvents

Spectral Data:

Spectral data is crucial for the identification and characterization of isopropyl pentyl ether and

its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure. PubChem offers spectral data for

isopropyl pentyl ether.[1] SpectraBase is a valuable resource for NMR data of related

ethers like isopropyl propyl ether[8] and di-isopropyl ether.[9]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation patterns. The NIST WebBook and PubChem are key resources for the mass

spectra of isopropyl pentyl ether and its isomers.[1][2] A common fragmentation pattern for

aliphatic ethers is alpha-cleavage.[10]

Research Applications: A Focus on Synthesis and
Drug Development
Ethers are widely recognized for their utility as solvents in organic synthesis due to their relative

inertness and ability to dissolve a broad range of nonpolar and moderately polar compounds.
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[11][12]

Solvent in Organic Reactions
The low reactivity of the ether linkage makes isopropyl pentyl ether and its isomers suitable

solvents for a variety of chemical transformations.[11]

Grignard Reactions: Ethereal solvents are essential for the formation and reaction of

Grignard reagents. The lone pairs of electrons on the ether oxygen coordinate with the

magnesium atom, stabilizing the reagent.[13][14] While diethyl ether and tetrahydrofuran

(THF) are commonly used, the higher boiling point of isopropyl pentyl ether could be

advantageous for reactions requiring elevated temperatures.

Nucleophilic Substitutions and Eliminations: The aprotic nature of ethers makes them

suitable solvents for SN2 reactions.

Extractions: Due to their low miscibility with water, ethers are excellent solvents for liquid-

liquid extractions to isolate organic compounds from aqueous mixtures.

Potential in Drug Development and Pharmaceutical
Sciences
While specific applications of isopropyl pentyl ether in drug development are not extensively

documented in readily available literature, the broader class of alkyl ethers holds significance in

this field. Ethers are found in the structures of numerous pharmaceutical compounds and can

be used as non-reactive solvents in the synthesis of active pharmaceutical ingredients (APIs).

[15] The choice of an ether solvent can influence reaction kinetics and product purity.

Chromatography
Ethers are frequently employed as a component of the mobile phase in flash column

chromatography for the purification of organic compounds.[16] A mixture of a nonpolar solvent

like hexane or petroleum ether with a more polar ether can effectively separate compounds of

varying polarities.[16] Isopropyl alcohol is also used in some chromatography applications.[17]

Synthesis of Isopropyl Pentyl Ethers
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The Williamson ether synthesis is a classical and versatile method for the preparation of

unsymmetrical ethers like isopropyl pentyl ether. This reaction involves the reaction of an

alkoxide with a primary alkyl halide.

Workflow for Williamson Ether Synthesis:

Reactants

Reaction Steps

ProductsIsopropyl Alcohol or
Pentyl Alcohol

Deprotonation to form Alkoxide

Reacts with

Strong Base
(e.g., NaH)

Pentyl Halide or
Isopropyl Halide

SN2 Attack by Alkoxide

Attacks

Forms

Isopropyl Pentyl EtherYields

Salt Byproduct

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow

For the synthesis of tert-amyl ethers, an alternative route involves the acid-catalyzed addition of

an alcohol to an alkene. For instance, tert-amyl ethyl ether can be synthesized from the

reaction of ethanol and 2-methyl-1-butene catalyzed by an ion-exchange resin.[18] A similar

approach could be adapted for the synthesis of isopropyl tert-pentyl ether using isopropanol.

Safety, Handling, and Disposal: The Peroxide
Hazard
THE MOST CRITICAL SAFETY CONSIDERATION WHEN WORKING WITH ETHERS IS THE

FORMATION OF EXPLOSIVE PEROXIDES.

Ethers can react with atmospheric oxygen in the presence of light to form hydroperoxides and

peroxides, which can detonate upon shock, friction, or heating.[19][20][21] Isopropyl ether is

particularly prone to peroxide formation.[19][22]
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Peroxide Formation Prevention and Mitigation Workflow:

Procurement of Ether

Storage
- Tightly sealed, dark, cool area

- Away from heat and light
- Dated upon receipt and opening

Handling
- In a fume hood

- Wear appropriate PPE
- Avoid evaporation to dryness

Disposal
- As hazardous waste

- Do not dispose of if peroxides are suspected to be concentrated

Expired

Regular Peroxide Testing
- Before each use for opened containers

- Every 3-12 months (depending on ether type)

Peroxides < Limit

Decontamination of Peroxides
(For low levels, by trained personnel only)

Peroxides > Limit

Click to download full resolution via product page

Caption: Peroxide Safety and Management Workflow

Key Safety Protocols:

Storage: Store ethers in tightly sealed, opaque containers in a cool, dark, and well-ventilated

area away from heat and ignition sources.[19][21] Containers should be dated upon receipt

and upon opening.
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Handling: Always handle ethers in a well-ventilated fume hood. Use appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Never distill

ethers to dryness, as this can concentrate explosive peroxides.[21]

Peroxide Testing: Regularly test for the presence of peroxides, especially in older containers

and before any distillation or concentration step.[19][20][22] Commercial peroxide test strips

are available for this purpose.[22]

Disposal: Dispose of waste ether as hazardous chemical waste in accordance with

institutional and local regulations.[4][23][24][25] If a container is found to have solid crystals

around the cap or within the liquid, do not attempt to open it and contact your institution's

environmental health and safety (EHS) office immediately.[21]

Conclusion
Isopropyl pentyl ether and its isomers are versatile solvents with potential applications across

various research domains. A thorough understanding of their specific properties, commercial

availability, and, most importantly, the inherent hazards associated with peroxide formation is

paramount for their safe and effective use. By adhering to the guidelines outlined in this

technical guide, researchers can confidently incorporate these ethers into their experimental

designs while maintaining the highest standards of laboratory safety and scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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